Cas no 847390-10-7 (1-(2,5-dimethoxyphenyl)-3-2-(5-methoxy-2-methyl-1H-indol-3-yl)ethylthiourea)

• Product Name: 1-(2,5-dimethoxyphenyl)-3-2-(5-methoxy-2-methyl-1H-indol-3-yl)ethylthiourea
• CAS No: 847390-10-7
• MF: C₂₁H₂₅N₃O₃S
• MW: 399.506503820419
• CID: 6336187
• PubChem ID: 40497030
• Update Time: 2025-10-31

1-(2,5-dimethoxyphenyl)-3-2-(5-methoxy-2-methyl-1H-indol-3-yl)ethylthiourea Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-dimethoxyphenyl)-3-2-(5-methoxy-2-methyl-1H-indol-3-yl)ethylthiourea
• 847390-10-7
• AKOS001825389
• 1-(2,5-dimethoxyphenyl)-3-[2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl]thiourea
• F0658-0170
• 1-(2,5-dimethoxyphenyl)-3-(2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl)thiourea

• Inchi： 1S/C21H25N3O3S/c1-13-16(17-11-14(25-2)5-7-18(17)23-13)9-10-22-21(28)24-19-12-15(26-3)6-8-20(19)27-4/h5-8,11-12,23H,9-10H2,1-4H3,(H2,22,24,28)
• InChI Key： YOJZQVAEIUIPOB-UHFFFAOYSA-N
• SMILES： S=C(NC1C=C(C=CC=1OC)OC)NCCC1=C(C)NC2C=CC(=CC1=2)OC

Computed Properties

• Exact Mass: 399.16166284g/mol
• Monoisotopic Mass: 399.16166284g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 99.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas

Additional information on 1-(2,5-dimethoxyphenyl)-3-2-(5-methoxy-2-methyl-1H-indol-3-yl)ethylthiourea

Comprehensive Analysis of 1-(2,5-dimethoxyphenyl)-3-2-(5-methoxy-2-methyl-1H-indol-3-yl)ethylthiourea (CAS No. 847390-10-7)

The compound 1-(2,5-dimethoxyphenyl)-3-2-(5-methoxy-2-methyl-1H-indol-3-yl)ethylthiourea (CAS No. 847390-10-7) is a structurally complex molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique combination of dimethoxyphenyl and methoxyindole moieties, linked by a thiourea bridge, makes it a promising candidate for studying receptor interactions and signal transduction pathways. Researchers are particularly intrigued by its potential applications in modulating neurotransmitter systems, given its structural resemblance to naturally occurring alkaloids.

In recent years, the scientific community has shown growing interest in indole derivatives due to their diverse biological activities. The presence of both methoxy and methyl groups in this compound's indole ring enhances its lipophilicity, potentially improving blood-brain barrier penetration—a critical factor for central nervous system-targeted compounds. This characteristic aligns with current research trends focusing on neuroactive compounds and psychopharmacology, topics frequently searched in academic databases and AI-powered research tools.

The thiourea functional group in this molecule deserves special attention, as it serves as a hydrogen bond donor and acceptor, enabling potential interactions with various biological targets. Computational chemistry studies suggest that the compound's three-dimensional conformation may allow for selective binding to certain G-protein coupled receptors (GPCRs), a hot topic in modern drug discovery. This aligns with frequent search queries about molecular docking and structure-activity relationships in pharmacological research.

From a synthetic chemistry perspective, the preparation of 1-(2,5-dimethoxyphenyl)-3-2-(5-methoxy-2-methyl-1H-indol-3-yl)ethylthiourea involves interesting challenges that have been discussed in recent literature. The incorporation of the ethylthiourea linker between the aromatic systems requires careful optimization of reaction conditions to prevent unwanted side reactions. These synthetic considerations resonate with current interests in green chemistry approaches and atom economy—topics that frequently appear in chemistry-related searches.

Analytical characterization of this compound presents unique opportunities for advanced techniques. The presence of multiple methoxy groups creates distinct NMR signatures, while the indole-thiourea system offers interesting UV-Vis absorption properties. These analytical aspects connect with the growing demand for spectroscopic analysis methods and compound identification techniques in research laboratories worldwide.

While not currently approved for therapeutic use, the structural features of CAS No. 847390-10-7 suggest potential research applications in studying serotonergic systems and neurotransmitter modulation. These areas represent some of the most searched topics in neuroscience and pharmacology, reflecting the compound's relevance to contemporary biomedical research. The dimethoxyphenyl moiety in particular has been associated with interesting pharmacological profiles in related compounds.

Stability studies indicate that proper storage conditions are crucial for maintaining the integrity of this compound. The thiourea linkage may be susceptible to oxidation under certain conditions, emphasizing the need for inert atmospheres or antioxidant additives in long-term storage. This practical consideration addresses common questions about compound stability and storage protocols frequently encountered in research settings.

The future research directions for 1-(2,5-dimethoxyphenyl)-3-2-(5-methoxy-2-methyl-1H-indol-3-yl)ethylthiourea may include detailed structure-activity relationship studies and molecular modeling to explore its full potential. These approaches align with current trends in computational drug design and virtual screening, which have seen exponential growth in search volume as artificial intelligence applications in chemistry expand.

From a regulatory perspective, researchers working with this compound should be aware of its classification status in different jurisdictions. While not classified as hazardous under standard protocols, proper laboratory safety measures should always be followed when handling any research chemical—a topic of perennial interest in scientific search queries related to research compliance and chemical safety.

In conclusion, CAS No. 847390-10-7 represents an intriguing subject for scientific investigation, combining structural complexity with potential biological relevance. Its study contributes to broader understanding of heterocyclic chemistry and molecular pharmacology, areas that continue to generate substantial interest in both academic and industrial research communities. The compound's unique features make it a valuable tool for exploring fundamental questions in medicinal chemistry and drug discovery.